N-methyl-5,10-dihydroindeno[1,2-b]indole

• CAS No.: 7428-85-5
• Molecular Formula: C16H13N
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 5-methyl-10H-indeno[1,2-b]indole
• InChI: InChI=1S/C16H13N/c1-17-15-9-5-4-8-13(15)14-10-11-6-2-3-7-12(11)16(14)17/h2-9H,10H2,1H3
• InChI Key: YWOQUYASJOJVPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1C4=CC=CC=C4C3

Description

N-methyl-5,10-dihydroindeno[1,2-b]indole is a useful research compound. Its molecular formula is C16H13N and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a 0.5 l bulb were placed 100 ml 50% aqueous NaOH, 100 ml benzene, 6.1 g (28 mmol)of 5,10-dihydroindeno[1,2-b]indole, prepared in the Example 1,1.8 ml (28 mmol) of MeI and o.5 g of trimethylcetylammonium bromide. After having stirred the obtained mixture for 2 hours, the formation of an organic phase was observed; said phase was separated, washed twice with water (100 ml) and dried over Na2SO4. After removal of the solvent, the residue was recrystallized from ethanol, obtaining 5.3 g of N-methyl-5,10-dihydroindeno[1,2-b]indole(yield=84%).

Synthesis routes and methods II

Procedure details

Sodium hydride (375 mq, 15.6 mmol) was added to dimethylsulfoxide (DMSO) (13 cm3) under an atmosphere of nitrogen. The solution was then heated to 70° C. until no more gas (H2) evolved. The solution was cooled to room temperature and 5,10-dihydroindeno[1,2-b]indole (2.69 g, 13.1 mmol) dissolved in a minimum amount of DMSO was added. After stirring at room temperature for 1 hour, dimethyl sulphate (1.5 cm3, 15 mmol) was introduced, and stirring continued for a further 1 hour. Water (3 cm3) was cautiously added, and the reaction then poured into ice/water. The solid thus formed was collected by suction filtration, washed firstly with water, dried on the water pump, and then washed with petrol (60°-80° C.). Crystallization from ethanol yielded colourless needles of the title compound. Yield: 1.52 g (53%). M.p. 152° C. 1H NMR (CDCl3) δ: 3.55 (2H, s,), 3.85 (3H, s,), 6.8-7.4 (8H, m, arom.).